3,4-Difluorophenylacetyl chloride
Cat. No. B172292
M. Wt: 190.57 g/mol
InChI Key: NHXZDVXZDDNPFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Cl:17][CH2:18][CH2:19][Cl:20].[F:1][c:2]1[cH:3][c:4]([CH2:9][C:10](=[O:11])[OH:12])[cH:5][cH:6][c:7]1[F:8].[S:13]([Cl:14])([Cl:15])=[O:16]>>[F:1][c:2]1[cH:3][c:4]([CH2:9][C:10](=[O:12])[Cl:15])[cH:5][cH:6][c:7]1[F:8]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
ClCCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)Cc1ccc(F)c(F)c1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(Cl)Cc1ccc(F)c(F)c1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
